2-({5-Bromo-2-[(4-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol

• Molecular Formula: C22H21BrFNO2
• Molecular Weight: 430.3 g/mol
• IUPAC Name: 2-[[5-bromo-2-[(4-fluorophenyl)methoxy]phenyl]methylamino]-1-phenylethanol
• InChI: InChI=1S/C22H21BrFNO2/c23-19-8-11-22(27-15-16-6-9-20(24)10-7-16)18(12-19)13-25-14-21(26)17-4-2-1-3-5-17/h1-12,21,25-26H,13-15H2
• InChI Key: XHFPNBPANKYFLW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(CNCC2=C(C=CC(=C2)Br)OCC3=CC=C(C=C3)F)O

Description

2-({5-Bromo-2-[(4-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol is a chemical compound that has been studied for its potential use in scientific research. This compound is also known by its chemical name, BFA-1, and has been synthesized using a specific method. The purpose of

Mechanism of Action

The mechanism of action for 2-({5-Bromo-2-[(4-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This may be why it has potential use in treating neurodegenerative diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-({5-Bromo-2-[(4-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol have been studied in vitro and in vivo. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces cell cycle arrest and apoptosis. In vivo studies have shown that this compound has anti-tumor properties and can inhibit the growth of tumors in mice. It has also been shown to improve cognitive function in mice with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({5-Bromo-2-[(4-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol in lab experiments is its potential use in treating cancer and neurodegenerative diseases. Additionally, this compound has been shown to have low toxicity in mice, which makes it a safer option for lab experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for the study of 2-({5-Bromo-2-[(4-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol. One direction is to further study its mechanism of action in order to design more targeted experiments. Another direction is to study its potential use in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Additionally, it could be studied for its potential use in other diseases such as diabetes and cardiovascular disease.

Synthesis Methods

The synthesis of 2-({5-Bromo-2-[(4-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol involves a multi-step process. The first step involves the synthesis of 5-bromo-2-[(4-fluorobenzyl)oxy]benzaldehyde. This is achieved by reacting 5-bromo-2-hydroxybenzaldehyde with 4-fluorobenzyl alcohol in the presence of a catalyst. The resulting product is then reacted with 2-aminophenylethanol to produce 2-({5-Bromo-2-[(4-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol.

Scientific Research Applications

2-({5-Bromo-2-[(4-fluorobenzyl)oxy]benzyl}amino)-1-phenylethanol has been studied for its potential use in scientific research. This compound has been shown to have anti-tumor properties and has been studied as a potential treatment for cancer. Additionally, it has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.